Cas no 1198154-56-1 (7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one)

• Product Name: 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one
• CAS No: 1198154-56-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD15530321
• CID: 1077928
• PubChem ID: 46318226
• Update Time: 2025-06-09

7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• A-6172
• AC1Q2OIE
• AG-L-58065
• CTK6B6241
• KB-250065
• SureCN1190598
• 7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
• Z1201628404
• YXB15456
• MFCD15530321
• AKOS006333295
• SCHEMBL1190598
• KGEVGJXPLWMQCD-UHFFFAOYSA-N
• 1198154-56-1
• BS-42553
• 7-methyl-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
• EN300-123194
• DTXSID10673663
• 7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2-one
• G79086
• 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one

• MDL： MFCD15530321
• Inchi： 1S/C8H8N2O2/c1-5-2-6-8(9-3-5)12-4-7(11)10-6/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： KGEVGJXPLWMQCD-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(C)C=NC1=2)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.2Ų

7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one

Professional Introduction to 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one (CAS No. 1198154-56-1)

7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one, identified by the chemical identifier CAS No. 1198154-56-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrido[2,3-b]pyrazinone class, a scaffold that has been extensively studied for its potential biological activities. The structural motif of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one combines the nitrogen-rich environment of pyridine and pyrazine rings with an oxazine ring, creating a unique framework that is conducive to interactions with biological targets.

The synthesis of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the methyl group at the 7-position and the oxazine ring at the 2-position are critical steps that define its chemical identity. Researchers have employed various strategies, including cyclization reactions and nucleophilic substitutions, to construct this complex heterocycle efficiently. The optimization of these synthetic routes has been a focus of several studies, aiming to improve yield and purity while minimizing side reactions.

One of the most compelling aspects of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one is its potential as a pharmacophore in drug discovery. The combination of nitrogen atoms in the pyridine and pyrazine rings enhances its ability to interact with biological macromolecules such as enzymes and receptors. Recent studies have demonstrated that derivatives of this scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The oxazine ring further contributes to its binding affinity by providing additional hydrogen bonding opportunities and steric constraints that can fine-tune receptor interactions.

In particular, the anti-inflammatory potential of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one has been explored in several preclinical studies. Researchers have identified that modifications to the methyl group and the oxazine ring can significantly alter its pharmacological profile. For instance, substituents that enhance lipophilicity may improve membrane permeability, while polar groups can strengthen interactions with intracellular targets. These findings underscore the importance of structure-activity relationships (SAR) in optimizing compounds like 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one for therapeutic applications.

The role of computational chemistry in understanding the behavior of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities with target proteins. By leveraging high-performance computing resources, researchers can simulate how this compound interacts with biological systems at an atomic level. These simulations not only guide experimental design but also provide insights into potential drug-drug interactions and metabolic pathways. Such advancements are critical for translating laboratory findings into viable clinical candidates.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one. The shift toward sustainable practices has motivated chemists to develop methodologies that minimize waste and hazardous reagents. Catalytic processes and solvent-free reactions have emerged as viable alternatives to traditional approaches. These innovations not only reduce environmental impact but also enhance cost-effectiveness and scalability for industrial applications. The integration of green chemistry into pharmaceutical synthesis represents a significant step forward in responsible drug development.

The pharmacokinetic properties of 7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic window and potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed characterization of its metabolic pathways. These studies have revealed insights into how different cellular enzymes process this compound and how it may be transformed into active or inactive metabolites.

In conclusion,7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one (CAS No. 1198154-56-1) represents a promising scaffold for medicinal chemistry research due to its unique structural features and potential biological activities. Ongoing studies continue to explore its therapeutic applications while advancing synthetic methodologies to improve accessibility and sustainability. As our understanding of molecular interactions deepens,7-Methyl-1H-pyrido2,3-b1,4oxazin-2(3H)-one is poised to contribute significantly to future drug development efforts across various therapeutic domains.